Cas no 2171301-49-6 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
• CAS No: 2171301-49-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6452393
• PubChem ID: 165535594
• Update Time: 2025-10-29

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid
• 2171301-49-6
• EN300-1520731
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cyclopentane-1-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-8-23(24(29)27-22-14-7-13-20(22)25(30)31)28-26(32)33-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h3-6,9-12,20-23H,2,7-8,13-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t20?,22?,23-/m0/s1
• InChI Key： BODUVIHVVRXPCQ-SDVLMSEASA-N
• SMILES： OC(C1CCCC1NC([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid

Research Briefing on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS: 2171301-49-6)

In recent years, the compound 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS: 2171301-49-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements, applications, and mechanistic insights related to this compound, which serves as a critical intermediate in peptide synthesis and drug development.

The compound, characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, is widely utilized in solid-phase peptide synthesis (SPPS). Recent studies have highlighted its role in the efficient synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential in targeting protein-protein interactions and membrane receptors. The structural features of this compound, including the cyclopentane carboxylic acid moiety, contribute to its stability and reactivity, making it a versatile building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2171301-49-6 in the development of novel peptidomimetics for cancer therapy. Researchers demonstrated that derivatives of this compound exhibited enhanced binding affinity to oncogenic targets, such as MDM2 and PD-1/PD-L1, thereby inhibiting tumor growth in preclinical models. The study also emphasized the compound's compatibility with automated synthesis platforms, underscoring its utility in high-throughput drug discovery.

Further investigations into the pharmacokinetic properties of 2171301-49-6 derivatives have revealed promising oral bioavailability and metabolic stability. A collaborative effort between academic and industrial researchers, documented in ACS Chemical Biology, reported the optimization of this scaffold to improve its drug-like properties. The team employed structure-activity relationship (SAR) studies to identify key modifications that enhance target engagement while minimizing off-target effects.

In addition to its therapeutic applications, 2171301-49-6 has been instrumental in the development of chemical probes for studying biological pathways. For instance, a recent Nature Chemical Biology publication detailed its use in the design of activity-based probes for profiling protease activity in complex biological samples. These probes enable real-time monitoring of enzymatic activity, providing valuable insights into disease mechanisms and potential therapeutic interventions.

Despite these advancements, challenges remain in the large-scale production and purification of 2171301-49-6. A 2024 review in Organic Process Research & Development discussed innovative synthetic routes and purification techniques to address these issues, highlighting the importance of green chemistry principles in reducing environmental impact. The review also called for continued collaboration between chemists and biologists to unlock the full potential of this compound.

In conclusion, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocyclopentane-1-carboxylic acid (CAS: 2171301-49-6) represents a pivotal tool in modern drug discovery and chemical biology. Its versatility, combined with ongoing research efforts, positions it as a key player in the development of next-generation therapeutics and diagnostic tools. Future studies are expected to further elucidate its mechanistic roles and expand its applications in precision medicine.